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Compound of Interest

Compound Name: Nystatin A2

Cat. No.: B3329963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Nystatin A2, a polyene

antibiotic, as a powerful tool for investigating ion channel function. The primary application

highlighted is the perforated patch-clamp technique, which allows for robust

electrophysiological recordings while preserving the intracellular environment.

Mechanism of Action: Nystatin A2 Pore Formation
Nystatin A2 facilitates the study of ion channels by forming pores in the cell membrane,

thereby granting electrical access to the cell's interior. This process is initiated by the

interaction of Nystatin with sterols, primarily ergosterol in fungal membranes and cholesterol in

mammalian cell membranes.[1][2][3] Upon binding, multiple Nystatin molecules self-assemble

to form a barrel-like transmembrane channel.[4] This pore allows for the passage of small

monovalent ions, effectively creating a low-resistance electrical pathway between the patch

pipette and the cytoplasm. A key advantage of this method is that larger molecules, such as

proteins and second messengers, are excluded, thus maintaining the integrity of intracellular

signaling cascades that can modulate ion channel activity.[5]

Diagram of Nystatin A2 Pore Formation Signaling Pathway
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Nystatin A2 Pore Formation
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Perforated Patch-Clamp Workflow

Prepare Nystatin Stock and Pipette Solutions

Back-fill Pipette with Nystatin Solution

Tip-fill with Nystatin-free Solution (optional)

Approach Cell and Form Giga-seal

Monitor Access Resistance (Ra) Decrease

Wait for Nystatin to diffuse and form pores

Stable Perforation Achieved
(Ra < 30 MΩ)

Exponential decay of Ra

Record Ion Channel Activity
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Considerations for Nystatin Experiments

Nystatin Concentration

Rate of Perforation

Directly proportional

Final Access Resistance

Inversely proportional

Cell Viability

High concentrations can be toxic

Recording Quality

Low Ra is critical

Study of Ion Channel Modulation

Preservation of Intracellular Milieu

Enables study of native regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3329963#using-nystatin-a2-to-study-ion-channel-
function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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